Microconcentric Nebuliser for the Analysis of Small Sample Volumes by Inductively Coupled Plasma Mass Spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/A705047J
Abstract
A microconcentric nebuliser was evaluated for the analysis of small volumes of sample. An optimum set of conditions was obtained for a range of analytes by optimisation of the nebuliser gas flow rate. The technique was evaluated by accurate analysis of reference material NIES No. 5 using just 100 µl of sample. Recoveries between 95 and 106% were obtained for all the elements determined. The technique was then applied to the analysis of biological samples and to the analysis of a peptide, with multi-element analysis on less than 100 µl of sample. Acceptable reproducibility and precision were obtained for both sample types. Recoveries between 95 and 118% were obtained for the biological samples and between 72 and 104% for the peptide samples. The microconcentric nebuliser permits a significant decrease in sample volume for multi-element analysis without loss of accuracy.
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